Cas no 62382-03-0 (Pyridine, 2-[(1-phenylpropyl)sulfonyl]-, 1-oxide)

• Product name: Pyridine, 2-[(1-phenylpropyl)sulfonyl]-, 1-oxide
• CAS No: 62382-03-0
• MF: C₁₄H₁₅NO₃S
• MW: 277.338802576065
• CID: 446922
• PubChem ID: 501144

Pyridine, 2-[(1-phenylpropyl)sulfonyl]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(1-phenylpropyl)sulfonyl]-, 1-oxide
• 1-oxido-2-(1-phenylpropylsulfonyl)pyridin-1-ium
• DTXSID80333388
• 2-(1-Phenyl-propane-1-sulfonyl)-pyridine, 1-oxide
• 62382-03-0

• Inchi： InChI=1S/C14H15NO3S/c1-2-13(12-8-4-3-5-9-12)19(17,18)14-10-6-7-11-15(14)16/h3-11,13H,2H2,1H3
• InChI Key： ZOFYWOMQJLUOGJ-UHFFFAOYSA-N
• SMILES： CCC(C1=CC=CC=C1)S(=O)(=O)C2=CC=CC=[N+]2[O-]

Computed Properties

• Exact Mass: 277.07735
• Monoisotopic Mass: 277.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 61.08